Cas no 2228778-52-5 (2-(3,5-dibromothiophen-2-yl)ethan-1-ol)

• Product Name: 2-(3,5-dibromothiophen-2-yl)ethan-1-ol
• CAS No: 2228778-52-5
• MF: C₆H₆Br₂OS
• MW: 285.98423910141
• CID: 6244824
• PubChem ID: 165723623
• Update Time: 2025-11-06

2-(3,5-dibromothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dibromothiophen-2-yl)ethan-1-ol
• EN300-1935798
• 2228778-52-5

• Inchi： 1S/C6H6Br2OS/c7-4-3-6(8)10-5(4)1-2-9/h3,9H,1-2H2
• InChI Key： RZLLIZNKVOSUHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(SC=1CCO)Br

Computed Properties

• Exact Mass: 285.84856g/mol
• Monoisotopic Mass: 283.85061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(3,5-dibromothiophen-2-yl)ethan-1-ol

Introduction to 2-(3,5-Dibromothiophen-2-yl)ethan-1-ol (CAS No. 2228778-52-5)

2-(3,5-Dibromothiophen-2-yl)ethan-1-ol, a compound with the CAS registry number CAS No. 2228778-52-5, is an organic molecule of significant interest in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with bromine atoms at the 3 and 5 positions, and an ethanolic group attached at the 2 position of the thiophene ring. The presence of bromine atoms introduces both electronic and steric effects, making this compound a versatile building block for various chemical reactions and applications.

The synthesis of CAS No. 2228778-52-5 involves a series of well-established organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, further enhancing the practicality of this compound in industrial settings.

One of the most promising applications of CAS No. 2228778-52-5 lies in its potential as a precursor for advanced materials. For instance, studies have demonstrated that this compound can serve as a monomer for the synthesis of conductive polymers, which are widely used in electronic devices such as flexible displays and sensors. The thiophene moiety in the molecule contributes to its conjugated π-system, enabling efficient charge transport properties. Recent research has focused on optimizing the polymerization conditions to achieve higher molecular weights and better processability.

In addition to its role in materials science, CAS No. 224696446 has shown potential in pharmaceutical applications. The bromine substituents on the thiophene ring can act as bioisosteric replacements for other functional groups, potentially leading to novel drug candidates with improved pharmacokinetic profiles. For example, derivatives of this compound have been investigated as inhibitors of certain enzymes involved in metabolic disorders. Preclinical studies suggest that these derivatives exhibit promising activity while maintaining acceptable toxicity levels.

The environmental impact of CAS No. 119099964 has also been a topic of recent research interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage of the thiophene ring. However, further research is needed to assess its long-term persistence in different environmental compartments.

From a structural perspective, CAS No. 100464693 exhibits interesting stereochemical properties due to the chiral center introduced by the ethanolic group. This chirality can influence the physical properties of the compound significantly, making it a valuable tool in asymmetric synthesis reactions. Recent advancements in enantioselective catalysis have enabled the production of enantiomerically pure samples of this compound, opening new avenues for its use in chiral recognition studies.

In summary, CAS No. 100464693 stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and reactivity make it an invaluable asset for researchers seeking innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, CAS No. 100464693 is poised to play an increasingly important role in both academic research and industrial applications.